Cas no 1206108-53-3 (Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate)

• Product Name: Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate
• CAS No: 1206108-53-3
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• CID: 1213603
• PubChem ID: 45588951
• Update Time: 2025-04-20

Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-6-(trifluoromethyl)quinoline-3-carboxylate
• SureCN441445
• MolPort-007-988-559
• ZINC40175514
• AKOS002337518
• MCULE-7788025697
• BB 0241041
• ST51065912
• 4-Amino-6-(trifluoromethyl)quinoline-3-carboxylic acid ethyl ester
• 4-Amino-6-trifluoromethyl-quinoline-3-carbox ylic acid ethyl ester
• SureCN441445; MolPort-007-988-559; ZINC40175514; AKOS002337518; MCULE-7788025697; BB 0241041; ST51065912; 4-Amino-6-(trifluoromethyl)quinoline-3-carboxylic acid ethyl ester; 4-Amino-6-trifluoromethyl-quinoline-3-carbox ylic acid ethyl ester;
• FVODUDZBXBKUMW-UHFFFAOYSA-N
• SCHEMBL441445
• MFCD16987436
• 1206108-53-3
• DTXSID70670693

• Inchi： 1S/C13H11F3N2O2/c1-2-20-12(19)9-6-18-10-4-3-7(13(14,15)16)5-8(10)11(9)17/h3-6H,2H2,1H3,(H2,17,18)
• InChI Key： FVODUDZBXBKUMW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=1)=C(C(C(=O)OCC)=CN=2)N)(F)F

Computed Properties

• Exact Mass: 284.07726208g/mol
• Monoisotopic Mass: 284.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.2Ų